4-(2-(thiophen-3-yl)-9H-purin-6-yl)morpholine

• Molecular Formula: C13H13N5OS
• Molecular Weight: 287.34 g/mol
• IUPAC Name: 4-(2-thiophen-3-yl-7H-purin-6-yl)morpholine
• InChI: InChI=1S/C13H13N5OS/c1-6-20-7-9(1)11-16-12-10(14-8-15-12)13(17-11)18-2-4-19-5-3-18/h1,6-8H,2-5H2,(H,14,15,16,17)
• InChI Key: SQTGJTBXJLFTBF-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC(=NC3=C2NC=N3)C4=CSC=C4

Description

4-(2-(Thiophen-3-yl)-9H-purin-6-yl)morpholine is a heterocyclic compound that combines a thiophene ring, a purine ring, and a morpholine ring. This compound is of interest due to its potential biological activities and applications in medicinal chemistry. The presence of the thiophene ring imparts unique electronic properties, while the purine ring is a common scaffold in many biologically active molecules.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2-(thiophen-3-yl)-9H-purin-6-yl)morpholine can be achieved through a multi-step process involving the formation of the thiophene ring, the purine ring, and the morpholine ring. One common method involves the following steps:

Formation of the Thiophene Ring: The thiophene ring can be synthesized using the Gewald reaction, which involves the condensation of sulfur, an α-methylene carbonyl compound, and an α-cyano ester.

Formation of the Purine Ring: The purine ring can be synthesized through the cyclization of appropriate precursors, such as aminoimidazole and formamide derivatives.

Formation of the Morpholine Ring: The morpholine ring can be introduced through nucleophilic substitution reactions involving appropriate halogenated precursors and morpholine.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to achieve higher yields and purity. This could include the use of advanced catalytic systems, continuous flow reactors, and purification techniques such as crystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

4-(2-(Thiophen-3-yl)-9H-purin-6-yl)morpholine can undergo various chemical reactions, including:

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones under appropriate conditions.

Reduction: The purine ring can be reduced to form dihydropurine derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid, and potassium permanganate.

Reduction: Common reducing agents include sodium borohydride, lithium aluminum hydride, and catalytic hydrogenation.

Substitution: Common nucleophiles include amines, thiols, and alkoxides.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the thiophene ring can yield thiophene sulfoxides or sulfones, while reduction of the purine ring can yield dihydropurine derivatives .

Scientific Research Applications

4-(2-(Thiophen-3-yl)-9H-purin-6-yl)morpholine has several scientific research applications, including:

Chemistry: It can be used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: It can be used as a probe to study biological processes involving purine and thiophene derivatives.

Industry: It can be used in the development of advanced materials, such as organic semiconductors and light-emitting diodes.

Mechanism of Action

The mechanism of action of 4-(2-(thiophen-3-yl)-9H-purin-6-yl)morpholine involves its interaction with specific molecular targets and pathways. The purine ring can interact with enzymes and receptors involved in nucleotide metabolism, while the thiophene ring can modulate electronic properties and interactions with biological macromolecules . The morpholine ring can enhance the compound’s solubility and bioavailability .

Comparison with Similar Compounds

Similar Compounds

Thiophene Derivatives: Compounds such as thiophene sulfoxides and sulfones share the thiophene ring structure and exhibit similar electronic properties.

Purine Derivatives: Compounds such as adenine and guanine share the purine ring structure and are involved in nucleotide metabolism.

Morpholine Derivatives: Compounds such as morpholine-4-carboxylic acid share the morpholine ring structure and exhibit similar solubility and bioavailability properties.

Uniqueness

4-(2-(Thiophen-3-yl)-9H-purin-6-yl)morpholine is unique due to the combination of the thiophene, purine, and morpholine rings in a single molecule. This unique structure imparts a combination of electronic, biological, and solubility properties that are not found in other compounds .